4-methyl-3-nitro-N-(2-phenoxyphenyl)benzamide

• Molecular Formula: C20H16N2O4
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 4-methyl-3-nitro-N-(2-phenoxyphenyl)benzamide
• InChI: InChI=1S/C20H16N2O4/c1-14-11-12-15(13-18(14)22(24)25)20(23)21-17-9-5-6-10-19(17)26-16-7-3-2-4-8-16/h2-13H,1H3,(H,21,23)
• InChI Key: FQNBDPMTIZZDLI-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2OC3=CC=CC=C3)[N+](=O)[O-]

Description

4-methyl-3-nitro-N-(2-phenoxyphenyl)benzamide, also known as MNPPB, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a member of the benzamide family of compounds and is often used as a tool compound to investigate the biological effects of other compounds.

Mechanism of Action

The exact mechanism of action of 4-methyl-3-nitro-N-(2-phenoxyphenyl)benzamide is not fully understood, but it is thought to act by inhibiting the activity of certain enzymes and signaling pathways in cells.
Biochemical and Physiological Effects:
4-methyl-3-nitro-N-(2-phenoxyphenyl)benzamide has been shown to have a variety of biochemical and physiological effects, including inhibiting the activity of certain enzymes, reducing inflammation, and altering cell signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methyl-3-nitro-N-(2-phenoxyphenyl)benzamide in lab experiments is its ability to selectively inhibit the activity of certain enzymes, making it a useful tool compound for investigating the biological effects of other compounds. However, one limitation is that its exact mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 4-methyl-3-nitro-N-(2-phenoxyphenyl)benzamide, including investigating its potential use as a therapeutic agent for diseases such as cancer and inflammation. Additionally, further studies are needed to fully understand its mechanism of action and to identify other potential targets for its activity.

Synthesis Methods

4-methyl-3-nitro-N-(2-phenoxyphenyl)benzamide can be synthesized using a variety of methods, including the reaction of 4-methyl-3-nitrobenzoic acid with 2-phenoxyaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide. The resulting product is then purified using chromatography.

Scientific Research Applications

4-methyl-3-nitro-N-(2-phenoxyphenyl)benzamide has been used in a variety of scientific research applications, including as a tool compound to investigate the biological effects of other compounds. It has been shown to inhibit the activity of certain enzymes, such as the protein kinase CK2, and to have anti-inflammatory effects in animal models.